((2R,6R)-4-Tosylmorpholine-2,6-diyl)dimethanol

Specification

• Molecular Formula: C13H19NO5S
• Molecular Weight: 301.36 g/mol
• IUPAC Name: [(2R,6R)-6-(hydroxymethyl)-4-(4-methylphenyl)sulfonylmorpholin-2-yl]methanol
• Standard InChI: InChI=1S/C13H19NO5S/c1-10-2-4-13(5-3-10)20(17,18)14-6-11(8-15)19-12(7-14)9-16/h2-5,11-12,15-16H,6-9H2,1H3/t11-,12-/m1/s1
• Standard InChI Key: WIVOVWFFMKOSMX-VXGBXAGGSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C[C@@H](O[C@H](C2)CO)CO
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC(OC(C2)CO)CO

Introduction

((2R,6R)-4-Tosylmorpholine-2,6-diyl)dimethanol is a complex organic compound with the molecular formula C13H19NO5S. It belongs to the morpholine class of compounds, which are known for their diverse applications in organic synthesis and pharmaceutical development. This compound is particularly notable for its chiral nature, with the (2R,6R) configuration indicating specific stereochemistry at the 2 and 6 positions of the morpholine ring.

Synthesis and Preparation

The synthesis of ((2R,6R)-4-Tosylmorpholine-2,6-diyl)dimethanol typically involves several steps, including the formation of the morpholine ring and the introduction of the tosyl and methanol groups. The specific conditions for each step can vary depending on the chosen method, often requiring careful control of reaction conditions such as temperature and solvent choice.

Applications and Research Findings

While specific applications of ((2R,6R)-4-Tosylmorpholine-2,6-diyl)dimethanol may not be widely documented, compounds with similar structures are often used in organic synthesis as intermediates or building blocks for more complex molecules. The chiral nature of this compound makes it potentially useful in asymmetric synthesis, where stereochemistry plays a crucial role in the biological activity of the final product.